1'-acetyl-7-{2-[4-(methylsulfonyl)piperazin-1-yl]-2-oxoethoxy}spiro[chromene-2,4'-piperidin]-4(3H)-one

Specification

• Molecular Formula: C22H29N3O7S
• Molecular Weight: 479.5 g/mol
• IUPAC Name: 1'-acetyl-7-[2-(4-methylsulfonylpiperazin-1-yl)-2-oxoethoxy]spiro[3H-chromene-2,4'-piperidine]-4-one
• Standard InChI: InChI=1S/C22H29N3O7S/c1-16(26)23-7-5-22(6-8-23)14-19(27)18-4-3-17(13-20(18)32-22)31-15-21(28)24-9-11-25(12-10-24)33(2,29)30/h3-4,13H,5-12,14-15H2,1-2H3
• Standard InChI Key: YEEFNDJXMLPERG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2(CC1)CC(=O)C3=C(O2)C=C(C=C3)OCC(=O)N4CCN(CC4)S(=O)(=O)C

Introduction

Structural Components

• Chromene Ring: This part of the molecule is known for its presence in various natural compounds and synthetic derivatives, often exhibiting biological activities such as antioxidant or anti-inflammatory effects.

• Piperidine Ring: Common in many pharmaceuticals, piperidine rings are versatile and can contribute to a wide range of biological activities depending on their substitution patterns.

• Piperazine Moiety with Methylsulfonyl Group: Piperazine is a common scaffold in medicinal chemistry, often used to enhance solubility and bioavailability. The methylsulfonyl group can influence the compound's pharmacokinetic properties and biological activity.

Synthesis Approach

Given the complexity of the compound, its synthesis likely involves multiple steps, including the formation of the spiro ring system and the incorporation of the piperazine and methylsulfonyl functionalities. A general approach might involve:

• Formation of the Spiro Ring System: This could involve a condensation reaction between a chromene precursor and a piperidine derivative.

• Introduction of the Piperazine Moiety: This might involve a nucleophilic substitution or a cross-coupling reaction to attach the piperazine ring to the chromene-piperidine scaffold.

• Addition of the Methylsulfonyl Group: Typically achieved through a sulfonation reaction followed by methylation.

Potential Biological Activities

While specific data on this compound is lacking, related structures often exhibit a range of biological activities, including:

• Antioxidant Activity: Chromene derivatives are known for their antioxidant properties.

• Neuroprotective Effects: Piperidine and piperazine rings are found in compounds with neuroprotective or neuromodulatory activities.

• Anti-inflammatory Activity: The combination of chromene and piperidine rings might contribute to anti-inflammatory effects.

Data Tables

Given the absence of specific data on 1'-acetyl-7-{2-[4-(methylsulfonyl)piperazin-1-yl]-2-oxoethoxy}spiro[chromene-2,4'-piperidin]-4(3H)-one, the following table provides hypothetical considerations for its synthesis and potential biological activities:

Property	Hypothetical Value	Notes
Molecular Formula	C$_{26}$H$_{32}$N$_{4}$O$_{7}$S	Estimated based on structure
Molecular Weight	Approximately 544 g/mol	Estimated
Synthesis Yield	Variable (dependent on conditions)	Requires optimization
Antioxidant Activity	Potential based on chromene ring	Requires testing
Neuroprotective Effects	Possible due to piperidine/piperazine rings	Requires testing